Cas no 1806031-63-9 (4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is a highly functionalized pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—an iodo substituent, trifluoromethoxy and trifluoromethyl groups, and an aldehyde moiety—provide multiple reactive sites for further derivatization, enabling precise modifications in complex molecular frameworks. The electron-withdrawing trifluoromethyl and trifluoromethoxy groups enhance its reactivity in nucleophilic substitution and cross-coupling reactions, while the aldehyde functionality allows for condensation or reduction pathways. This compound is particularly valuable in the development of fluorinated heterocycles, offering enhanced metabolic stability and lipophilicity in drug discovery applications. Its well-defined reactivity profile makes it a versatile intermediate for advanced synthetic chemistry.

4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde structure

1806031-63-9 structure

Product Name:4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

CAS No:1806031-63-9

MF:C₈H₂F₆INO₂

MW:385.001875400543

CID:4813574

Update Time:2025-10-18

4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde
- Inchi： 1S/C8H2F6INO2/c9-7(10,11)5-4(15)1-3(2-17)16-6(5)18-8(12,13)14/h1-2H
- InChI Key： VBIGCOJUFMHKRN-UHFFFAOYSA-N
- SMILES： IC1C=C(C=O)N=C(C=1C(F)(F)F)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 307
XLogP3: 3.7
Topological Polar Surface Area: 39.2

4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029086834-1g	4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde	1806031-63-9	97%	1g	$1,460.20	2022-04-01

4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Additional information on 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde: A Comprehensive Overview

4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde, also known by its CAS No. 1806031-63-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with an iodo group at the 4-position, a trifluoromethoxy group at the 2-position, and a trifluoromethyl group at the 3-position. The carboxaldehyde functional group at the 6-position further enhances its chemical versatility, making it a valuable building block for various applications.

The synthesis of this compound involves a series of precise organic reactions, including iodination, triflation, and aldehyde formation. Researchers have employed both traditional and modern methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic systems and green chemistry have further streamlined the production of this compound, reducing environmental impact while maintaining its high-quality standards.

In terms of biological activity, 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde has shown promising results in preliminary studies targeting enzyme inhibition and receptor modulation. Its trifluorinated substituents contribute to enhanced lipophilicity and metabolic stability, which are critical properties for drug candidates. For instance, studies published in Journal of Medicinal Chemistry highlight its potential as a lead compound in the development of anti-inflammatory agents and anticancer drugs.

Beyond pharmacological applications, this compound has found utility in materials science as a precursor for advanced polymers and optoelectronic materials. Its ability to form stable coordination complexes with transition metals has been leveraged in the synthesis of novel catalysts for industrial processes. Recent research in Nature Materials demonstrates its role in enhancing the efficiency of organic light-emitting diodes (OLEDs), underscoring its potential in next-generation display technologies.

The structural uniqueness of 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde also makes it an ideal substrate for exploring fundamental chemical reactions. For example, its reactivity towards nucleophilic aromatic substitution and cross-coupling reactions has been extensively studied. These investigations have not only deepened our understanding of aromatic chemistry but also provided new strategies for constructing complex molecular architectures.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm the compound's structure and purity. These methods ensure that the compound meets rigorous quality control standards required for both academic research and industrial applications.

Looking ahead, the continued exploration of 4-Iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde's properties is expected to unlock new avenues in drug discovery and materials innovation. Its unique combination of functional groups positions it as a versatile tool for addressing challenges in diverse scientific domains.